![molecular formula C11H16N2O3 B5970727 2-ethoxy-4-(methoxymethyl)-6-methylnicotinamide](/img/structure/B5970727.png)
2-ethoxy-4-(methoxymethyl)-6-methylnicotinamide
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Overview
Description
2-ethoxy-4-(methoxymethyl)-6-methylnicotinamide, also known as EMMN, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EMMN belongs to the class of nicotinamide derivatives, which have been extensively studied for their biological activities.
Mechanism of Action
The mechanism of action of 2-ethoxy-4-(methoxymethyl)-6-methylnicotinamide is not fully understood, but it is believed to involve the modulation of various signaling pathways and cellular processes. This compound has been shown to activate the Nrf2/ARE pathway, which plays a critical role in cellular defense against oxidative stress. It also inhibits the NF-κB pathway, which is involved in inflammation and immune response. This compound may also interact with other proteins and enzymes, such as AMPK and SIRT1, to regulate cellular metabolism and energy homeostasis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been reported to reduce oxidative stress and inflammation, improve mitochondrial function, and enhance glucose uptake and insulin sensitivity. This compound has also been shown to protect against neuronal damage and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
2-ethoxy-4-(methoxymethyl)-6-methylnicotinamide has several advantages for lab experiments, including its stability, solubility, and low toxicity. It can be easily synthesized and purified, and its effects can be measured using various biochemical and cellular assays. However, this compound also has some limitations, such as its poor bioavailability and limited pharmacokinetic data. Further studies are needed to optimize the formulation and delivery of this compound for clinical applications.
Future Directions
There are several future directions for research on 2-ethoxy-4-(methoxymethyl)-6-methylnicotinamide. First, more studies are needed to elucidate the molecular mechanisms underlying its biological activities. Second, the potential therapeutic applications of this compound in various diseases should be further explored, including cancer, neurodegenerative disorders, and metabolic disorders. Third, the pharmacokinetics and safety of this compound should be evaluated in preclinical and clinical studies. Fourth, the development of novel this compound derivatives with improved efficacy and bioavailability should be pursued. Finally, the use of this compound as a tool compound for studying cellular signaling pathways and metabolic processes should be investigated.
Synthesis Methods
The synthesis of 2-ethoxy-4-(methoxymethyl)-6-methylnicotinamide involves the reaction of 2-ethoxy-4-chloro-6-methylnicotinamide with formaldehyde and methanol in the presence of a catalyst. The resulting product is then treated with ethylamine to yield this compound. The purity and yield of this compound can be improved by using different reaction conditions and purification methods.
Scientific Research Applications
2-ethoxy-4-(methoxymethyl)-6-methylnicotinamide has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. It has also been studied for its potential use in treating cancer, Alzheimer's disease, and other neurodegenerative disorders. In addition, this compound has been investigated for its role in regulating glucose metabolism and insulin sensitivity.
Properties
IUPAC Name |
2-ethoxy-4-(methoxymethyl)-6-methylpyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O3/c1-4-16-11-9(10(12)14)8(6-15-3)5-7(2)13-11/h5H,4,6H2,1-3H3,(H2,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBDFUSPYUJKIBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=CC(=C1C(=O)N)COC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>33.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24814563 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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